Cas no 516474-04-7 (1,3‐DIETHYLIMIDAZOLIUM ETHYLSULFATE)

• Product Name: 1,3‐DIETHYLIMIDAZOLIUM ETHYLSULFATE
• CAS No: 516474-04-7
• MF: C₉H₁₈N₂O₄S
• MW: 250.315221309662
• CID: 5906181
• PubChem ID: 87103580
• Update Time: 2026-03-11

1,3‐DIETHYLIMIDAZOLIUM ETHYLSULFATE Chemical and Physical Properties

Names and Identifiers

• 1,3‐DIETHYLIMIDAZOLIUM ETHYLSULFATE
• SCHEMBL411045
• 1,3-Diethylimidazolium ethylsulfate; 99%
• MFCD18251338
• 1,3-Diethylimidazolium ethyl sulfate, 98%
• 1,3-Diethylimidazolium ethylsulfate
• 516474-04-7
• 1,3-diethylimidazol-1-ium;ethyl sulfate

• Inchi： 1S/C7H13N2.C2H6O4S/c1-3-8-5-6-9(4-2)7-8;1-2-6-7(3,4)5/h5-7H,3-4H2,1-2H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• InChI Key： OEQQXBJGXYUGSS-UHFFFAOYSA-M
• SMILES： O(CC)S([O-])(=O)=O.C(N1C=C[N+](CC)=C1)C

Computed Properties

• Exact Mass: 250.09872823g/mol
• Monoisotopic Mass: 250.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.21 g/cm3 (22 °C)

Additional information on 1,3‐DIETHYLIMIDAZOLIUM ETHYLSULFATE

1,3-Diethylimidazolium Ethylsulfate (CAS No. 516474-04-7): An Overview of Its Properties and Applications

1,3-Diethylimidazolium Ethylsulfate (CAS No. 516474-04-7) is a member of the imidazolium-based ionic liquids, a class of compounds that have garnered significant attention in recent years due to their unique properties and diverse applications. This compound, specifically, is characterized by its low melting point, high thermal stability, and excellent solvating ability, making it a valuable material in various scientific and industrial contexts.

The chemical structure of 1,3-Diethylimidazolium Ethylsulfate consists of a positively charged imidazolium cation with two ethyl substituents and a negatively charged ethylsulfate anion. The imidazolium cation is a versatile platform for the design of ionic liquids, as it can be easily modified with different alkyl groups to tailor the properties of the resulting compound. The ethylsulfate anion, on the other hand, contributes to the compound's high polarity and solvating power.

One of the most notable features of 1,3-Diethylimidazolium Ethylsulfate is its low volatility. Unlike traditional organic solvents, which can evaporate easily and pose environmental and safety risks, ionic liquids like this compound remain in a liquid state over a wide temperature range. This property makes them particularly suitable for use in processes where minimizing solvent loss is crucial.

In terms of thermal stability, 1,3-Diethylimidazolium Ethylsulfate exhibits remarkable performance. It can withstand temperatures up to 200°C without significant decomposition, which is advantageous in high-temperature applications such as catalysis and electrochemistry. This stability also contributes to the compound's reusability in industrial processes, reducing waste and improving sustainability.

The solvating ability of 1,3-Diethylimidazolium Ethylsulfate is another key attribute that has driven its widespread adoption. It can dissolve a wide range of organic and inorganic compounds, including polymers, metals, and salts. This property makes it an excellent solvent for various chemical reactions and processes. For instance, it has been used as a reaction medium for the synthesis of nanoparticles, where its high polarity and low volatility help to control particle size and distribution.

In the field of catalysis, 1,3-Diethylimidazolium Ethylsulfate has shown promise as both a solvent and a catalyst itself. Its ability to stabilize transition metal complexes and enhance their catalytic activity has been demonstrated in several studies. For example, it has been used to improve the efficiency of hydrogenation reactions by providing a stable environment for the catalyst particles.

Beyond its use in chemical processes, 1,3-Diethylimidazolium Ethylsulfate has also found applications in materials science. Its unique properties make it suitable for use in the preparation of functional materials such as conductive polymers and electrolytes for batteries. In particular, its high ionic conductivity and thermal stability have made it an attractive candidate for use in advanced battery technologies.

In the pharmaceutical industry, ionic liquids like 1,3-Diethylimidazolium Ethylsulfate have been explored for their potential in drug delivery systems. Their ability to dissolve a wide range of active pharmaceutical ingredients (APIs) and their biocompatibility make them promising candidates for developing novel drug formulations. Recent research has shown that ionic liquids can enhance the solubility and bioavailability of poorly soluble drugs, potentially leading to more effective treatments.

The environmental impact of ionic liquids is another area of active research. While they are generally considered more environmentally friendly than traditional organic solvents due to their low volatility and biodegradability under certain conditions, there are ongoing efforts to further improve their sustainability. For instance, researchers are exploring ways to synthesize ionic liquids from renewable resources and to develop methods for their safe disposal or recycling.

In conclusion, 1,3-Diethylimidazolium Ethylsulfate (CAS No. 516474-04-7) is a versatile compound with a wide range of applications in chemistry, materials science, catalysis, and pharmaceuticals. Its unique properties make it an invaluable tool for researchers and industry professionals seeking innovative solutions to complex problems. As research continues to advance our understanding of this compound and other ionic liquids, we can expect to see even more exciting developments in the years to come.